Cas no 94021-43-9 (4-Thiazoleethanol,5-methyl-, 4-propanoate)
94021-43-9 structure
Product Name:4-Thiazoleethanol,5-methyl-, 4-propanoate
CAS No:94021-43-9
MF:C9H13NO2S
MW:199.27002120018
CID:808827
PubChem ID:3023274
Update Time:2025-04-19
4-Thiazoleethanol,5-methyl-, 4-propanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleethanol,5-methyl-, 4-propanoate
- 2-(5-methyl-1,3-thiazol-4-yl)ethyl propanoate
- 2-(5-methylthiazol-4-yl)ethyl propionate
- 2-(5-methylthiazol-4-yl)ethyl propanoate
- DTXSID60240243
- 94021-43-9
- NS00039897
- 4-Thiazoleethanol, 5-methyl-, propanoate (ester)
- EINECS 301-438-8
-
- Inchi: 1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)13-6-10-8/h6H,3-5H2,1-2H3
- InChI Key: HEVNJCHQOIKSBD-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1C)CCOC(CC)=O
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.4Ų
4-Thiazoleethanol,5-methyl-, 4-propanoate Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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